Cas no 119612-48-5 (1,3-dimethyl-5-(2-methylprop-2-enyl)benzene)

• Product Name: 1,3-dimethyl-5-(2-methylprop-2-enyl)benzene
• CAS No: 119612-48-5
• MF: C₁₂H₁₆
• MW: 160.255443572998
• MDL: MFCD07775002
• CID: 1208631
• PubChem ID: 24721991
• Update Time: 2025-04-20

1,3-dimethyl-5-(2-methylprop-2-enyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-5-(2-methylprop-2-enyl)benzene
• CTK4B1398
• KB-177592
• 3-(3,5-DIMETHYLPHENYL)-2-METHYL-1-PROPENE
• AG-D-42650
• 3,5-dimethyl-1-(2-methyl-2-propenyl)benzene
• MFCD07775002
• 1,3-Dimethyl-5-(2-methylallyl)benzene
• DB-193243
• Benzene, 1,3-dimethyl-5-(2-methyl-2-propen-1-yl)-
• DTXSID70641227
• 1,3-Dimethyl-5-(2-methylprop-2-en-1-yl)benzene
• 119612-48-5
• AKOS006285633

• MDL： MFCD07775002
• Inchi： 1S/C12H16/c1-9(2)5-12-7-10(3)6-11(4)8-12/h6-8H,1,5H2,2-4H3
• InChI Key： RLXRIMIZOWFHTM-UHFFFAOYSA-N
• SMILES： C1(C=C(C)C=C(C)C=1)CC(=C)C

Computed Properties

• Exact Mass: 160.12528
• Monoisotopic Mass: 160.125200510g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.877
• Boiling Point: 224.5°C at 760 mmHg
• Flash Point: 83.2°C
• Refractive Index: 1.506
• PSA: 0
• LogP: 3.42200

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes